Cas no 2229132-59-4 ((oxan-3-yl)methyl sulfamate)

• Product Name: (oxan-3-yl)methyl sulfamate
• CAS No: 2229132-59-4
• MF: C₆H₁₃NO₄S
• MW: 195.2367208004
• CID: 5801047
• PubChem ID: 165682167
• Update Time: 2025-06-29

(oxan-3-yl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (oxan-3-yl)methyl sulfamate
• EN300-1987332
• 2229132-59-4

• Inchi： 1S/C6H13NO4S/c7-12(8,9)11-5-6-2-1-3-10-4-6/h6H,1-5H2,(H2,7,8,9)
• InChI Key： JBNYUIIZRUTKEE-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1COCCC1

Computed Properties

• Exact Mass: 195.05652907g/mol
• Monoisotopic Mass: 195.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 87Ų

Additional information on (oxan-3-yl)methyl sulfamate

Research Brief on (oxan-3-yl)methyl sulfamate (CAS: 2229132-59-4): Recent Advances and Applications in Chemical Biology and Medicine

(oxan-3-yl)methyl sulfamate (CAS: 2229132-59-4) is a sulfamate derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. Sulfamate-containing compounds are known for their diverse biological activities, including enzyme inhibition, anticancer properties, and modulation of various biochemical pathways. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and therapeutic potential.

Recent studies have highlighted the role of (oxan-3-yl)methyl sulfamate as a potent inhibitor of carbonic anhydrases (CAs), a family of enzymes involved in critical physiological processes such as pH regulation, CO2 hydration, and ion transport. Inhibition of CAs has been explored as a therapeutic strategy for conditions like glaucoma, epilepsy, and cancer. The unique structural features of (oxan-3-yl)methyl sulfamate, including its oxane ring and sulfamate moiety, contribute to its high binding affinity and selectivity for specific CA isoforms.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that (oxan-3-yl)methyl sulfamate exhibits nanomolar inhibitory activity against CA IX and CA XII, two isoforms overexpressed in hypoxic tumor environments. The compound's ability to selectively target these isoforms while sparing off-target effects on other CA isoforms underscores its potential as a targeted anticancer agent. Additionally, in vitro and in vivo studies revealed that (oxan-3-yl)methyl sulfamate significantly reduced tumor growth in xenograft models, further supporting its therapeutic promise.

Beyond its anticancer applications, (oxan-3-yl)methyl sulfamate has also been investigated for its neuroprotective effects. A 2022 study in ACS Chemical Neuroscience reported that the compound could modulate glutamate excitotoxicity, a key factor in neurodegenerative diseases such as Alzheimer's and Parkinson's. The sulfamate group was found to interact with glutamate receptors, reducing neuronal damage in preclinical models. These findings open new avenues for the development of neuroprotective therapies based on sulfamate derivatives.

The synthesis of (oxan-3-yl)methyl sulfamate has also seen advancements, with recent protocols emphasizing greener and more efficient methodologies. A 2023 paper in Organic Process Research & Development described a one-pot synthesis route using sustainable catalysts, achieving high yields and minimal waste. Such innovations are critical for scaling up production and facilitating further preclinical and clinical studies.

In conclusion, (oxan-3-yl)methyl sulfamate (CAS: 2229132-59-4) represents a promising scaffold in chemical biology and drug discovery. Its dual roles as a CA inhibitor and neuroprotective agent highlight its versatility, while recent synthetic improvements enhance its feasibility for broader applications. Future research should focus on optimizing its pharmacokinetic properties and exploring combination therapies to maximize its therapeutic potential.